N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(5-thiophen-2-yltetrazol-2-yl)acetamide
• InChI: InChI=1S/C14H13N5O2S/c1-21-11-6-3-2-5-10(11)15-13(20)9-19-17-14(16-18-19)12-7-4-8-22-12/h2-8H,9H2,1H3,(H,15,20)
• InChI Key: ULCCZGODSMCJBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2N=C(N=N2)C3=CC=CS3
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide, also known as MTAA, is a tetrazole-based compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MTAA is a synthetic compound that belongs to the class of tetrazole derivatives and has been extensively studied for its biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as glutamate and GABA. N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has also been shown to reduce the levels of oxidative stress markers such as malondialdehyde and nitric oxide.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been shown to exhibit a range of biological activities, making it a useful tool for studying various physiological processes. However, like any other compound, N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has certain limitations. Its mechanism of action is not yet fully understood, and its potential side effects are not yet fully known.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide. One area of research could focus on the development of more potent and selective derivatives of N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide. Another area of research could focus on the use of N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide in combination with other drugs for the treatment of neurological disorders. Further studies could also be conducted to elucidate the exact mechanism of action of N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide and to determine its potential side effects.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide involves the reaction of 2-aminothiophene-3-carboxylic acid with acetic anhydride to form 2-acetamidothiophene-3-carboxylic acid. This compound is then reacted with sodium azide to yield 2-(5-azido-2-thienyl)acetamide. The final step involves the reduction of the azide group to form N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide.

Scientific Research Applications

N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. N-(2-methoxyphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.